Cas no 2753-45-9 (Mebeverine hydrochloride)

Mebeverine hydrochloride is β- Phenylethylamine derivative, a muscle enhancer, can effectively prevent intestinal peristalsis Conclusion: mebeverine hydrochloride directly blocks voltage-operated sodium channels and inhibits intracellular calcium accumulation

Mebeverine hydrochloride structure

Product Name:Mebeverine hydrochloride

CAS No:2753-45-9

Molecular Formula:C₂₅H₃₅NO₅^.HCL

Molecular Weight:466.01

CID:43387

PubChem ID:329817970

Mebeverine hydrochloride Properties

Names and Identifiers

- Mebeverine hydrochloride
- 4-[Ethyl-[1-(4-methoxyphenyl)propan-2-yl]amino]butyl 3,4-dimethoxybenzoate hydrochloride
- 4-{Ethyl[2-(4-methoxyphenyl)-1-methylethyl]amino}butyl 3,4-dimethoxybenzoate hydrochloride
- Mebeverine (hydrochloride)
- MEBEVERINE HCL
- Mebeverine Hydrochlo
- EX-A4568
- SPECTRUM1501117
- Duspatal
- 3,4-Dimethoxybenzoicacid4-ethyl2-(4-methoxyphenyl)-1-methylethylaminobutylesterhydrochloride
- MFCD00083411
- W-109821
- SR-01000003159
- D04868
- UNII-15VZ5AL4JN
- Opera_ID_1589
- NCGC00094900-01
- HY-A0078
- NSC-169101
- NCGC00018277-06
- CCG-39022
- CAS-2753-45-9
- MEBEVERINE HYDROCHLORIDE [EP MONOGRAPH]
- NCGC00094900-03
- Mebeverine-d6 Hydrochloride
- Tox21_110527
- Veratric acid, 4-[ethyl(p-methoxy-.alpha.-methylphenethyl)amino]butyl ester hydrochloride
- MEBEVERINE HYDROCHLORIDE [MART.]
- WLN: 1OR BO1 DVO4N2&Y1&1R DO1 &GH
- NSC 169101
- MLS000028652
- NCGC00016617-01
- NCGC00094900-02
- SMR000058862
- BCP28149
- Duspatal Hydrochloride
- Veratric acid, butyl ester, hydrochloride
- 3,4-dimethoxybenzoic acid 4-[ethyl-[1-(4-methoxyphenyl)propan-2-yl]amino]butyl ester hydrochloride
- CHEMBL1446650
- 15VZ5AL4JN
- Csag-144
- REGID_for_CID_17683
- FT-0603620
- DTXSID1045372
- AKOS027420570
- Veratric acid, 4-(ethyl(p-methoxy-alpha-methylphenethyl)amino)butyl ester, hydrochloride
- NSC757840
- 4-(Ethyl(1-(4-methoxyphenyl)propan-2-yl)amino)butyl 3,4-dimethoxybenzoate hydrochloride
- Duspatalin
- HMS1921F15
- Mebeverine hydrochloride (USAN)
- 4-(Ethyl(1-(4-methoxyphenyl)propan-2-yl)amino)butyl3,4-dimethoxybenzoatehydrochloride
- Pharmakon1600-01501117
- Tox21_110527_1
- DTXCID9025372
- Colofac
- Mebeverine hydrochloride, analytical standard
- SCHEMBL121977
- 4-(ETHYL(P-METHOXY-.ALPHA.-METHYLPHENETHYL)AMINO)BUTYL VERATRATE HYDROCHLORIDE
- CS-6931
- MLS001148590
- Benzoic acid,4-dimethoxy-, 4-[ethyl[2-(4-methoxyphenyl)-1-methylethyl]amino]butyl ester, hydrochloride
- Mebeverine hydrochloride [USAN]
- Duspatalin Hydrochloride
- NS00078744
- 4-[ethyl-[1-(4-methoxyphenyl)propan-2-yl]amino]butyl 3,4-dimethoxybenzoate;hydrochloride
- N16922
- NSC-757840
- Benzoic acid, 3,4-dimethoxy-, 4-(ethyl(2-(4-methoxyphenyl)-1-methylethyl)amino)butyl ester, hydrochloride
- Mebeverine HCl pound>>Csag-144 pound>>Csag 144 pound>>Csag144
- 4-(Ethyl(p-methoxy-alpha-methylphenethyl)amino)butyl veratrate hydrochloride
- MEBEVERINE HYDROCHLORIDE [WHO-DD]
- HMS1568N22
- Prestwick_587
- EINECS 220-400-0
- MEBEVERINE HYDROCHLORIDE [MI]
- A819105
- NSC169101
- 2753-45-9
- SR-01000003159-4
- MLS002222299
- s5027
- CSAG 144
- Colofac Hydrochloride
- Rudakol
- 4-[Ethyl(p-methoxy-.alpha.-methylphenethyl)amino]butyl veratrate hydrochloride
- DB-047240
- MEBEVERINE HYDROCHLORIDE (EP MONOGRAPH)
- PLGQWYOULXPJRE-UHFFFAOYSA-N
- Colofac mr
- Colofac ibs
- MEBEVERINE HYDROCHLORIDE (MART.)
- Colofac 100
- +Expand
- MDL： MFCD00083411
- InChIKey： PLGQWYOULXPJRE-UHFFFAOYSA-N
- Inchi： InChI=1S/C25H35NO5.ClH/c1-6-26(19(2)17-20-9-12-22(28-3)13-10-20)15-7-8-16-31-25(27)21-11-14-23(29-4)24(18-21)30-5;/h9-14,18-19H,6-8,15-17H2,1-5H3;1H
- SMILES： CCN(CCCCOC(=O)C1=CC(=C(C=C1)OC)OC)C(C)CC2=CC=C(C=C2)OC.Cl

Computed Properties

Exact Mass: 465.228201g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 14
Monoisotopic Mass: 465.228201g/mol
Monoisotopic Mass: 465.228201g/mol
Topological Polar Surface Area: 57.2Å²
Heavy Atom Count: 32
Complexity: 494
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 5.40450
PSA: 57.23000
Boiling Point: 543.8°Cat760mmHg
Melting Point: 105-107 C
Flash Point: 282.7°C

Mebeverine hydrochloride Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB417539-500mg	4-{Ethyl[2-(4-methoxyphenyl)-1-methylethyl]amino}butyl 3,4-dimethoxybenzoate hydrochloride; .	2753-45-9		500mg	€205.00
Crysdot LLC	CD12089311-10g	4-(Ethyl(1-(4-methoxyphenyl)propan-2-yl)amino)butyl 3,4-dimethoxybenzoate hydrochloride	2753-45-9	97%	10g	$135	2024-07-24
eNovation Chemicals LLC	Y1105847-1g	Mebeverine hydrochloride	2753-45-9	95%	1g	$300	2022-06-10
MedChemExpress	HY-A0078-10mM*1 mL in DMSO	Mebeverine hydrochloride	2753-45-9	99.71%	10mM*1 mL in DMSO	￥718
S e l l e c k ZHONG GUO	S5027-25mg	Mebeverine Hydrochloride	2753-45-9	99.99%	25mg	¥795.22	2023-09-15
TRC	M202490-100mg	Mebeverine Hydrochloride	2753-45-9		100mg	$ 135.00	2022-04-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA03541-10g	Mebeverine HCl	2753-45-9		10g	¥858.0	2021-09-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D873708-5mg	Duspatalin Hydrochloride	2753-45-9	GR	5mg	￥377.00
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	T1053-100mg	Mebeverine hydrochloride	2753-45-9	>98%	100mg	¥417.00
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XU114-100mg	Mebeverine hydrochloride	2753-45-9	99+%	100mg	395CNY

Mebeverine hydrochloride Suppliers

Hubei Dahao Chemical Co.,Ltd.

Audited Supplier

(CAS:2753-45-9)

MR./MRS.:LIU ZI YING

Phone:13986246535

Email:1400878822@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:2753-45-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Mebeverine hydrochloride Related Literature

1. Index pages

Analyst 1990 115 A001
2. Book reviews

P. C. Weston,L. J. Kricka,D. F. Lee,P. Jones,D. L. Gerrard Analyst 1988 113 1607
3. Electrospinning for healthcare: recent advancements

Karolina Dziemidowicz,Qingqing Sang,Jinglei Wu,Ziwei Zhang,Fenglei Zhou,Jose M. Lagaron,Xiumei Mo,Geoff J. M. Parker,Deng-Guang Yu,Li-Min Zhu,Gareth R. Williams J. Mater. Chem. B 2021 9 939
4. An application of eosin Y for the selective spectrophotometric and spectrofluorimetric determination of mebeverine hydrochloride

Sayed M. S. Derayea Anal. Methods 2014 6 2270
5. Derivative spectrophotometric determination of glibenclamide, mebeverine hydrochloride and clopamide in the presence of their alkaline-induced degradation products

Mona M. Bedair,Mohamed A. Korany,Mohamed A. Ebdel-Hay,Azza A. Gazy Analyst 1990 115 449
6. Potentiometric determination of mebeverine hydrochloride antispasmodic drug based on molecular docking with different ionophores host–guest inclusion as a theoretical study

Ahmed M. Abdel-Raoof,Manal M. Fouad,Noha S. Rashed,Noha Y. Z. Hosni,Ahmed Elsonbaty,Ashraf Abdel-Fattah RSC Adv. 2023 13 1085
7. Recent advancement of biomass-derived porous carbon based materials for energy and environmental remediation applications

Rishika Chakraborty,Vilya K,Mukul Pradhan,Arpan Kumar Nayak J. Mater. Chem. A 2022 10 6965

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